Cas no 1935555-45-5 (1-amino-3-ethylimidazolidin-2-one)

• Product Name: 1-amino-3-ethylimidazolidin-2-one
• CAS No: 1935555-45-5
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• MDL: MFCD29991660
• CID: 4630431
• PubChem ID: 53659082
• Update Time: 2025-06-11

1-amino-3-ethylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-ethylimidazolidin-2-one

• MDL： MFCD29991660
• Inchi： 1S/C5H11N3O/c1-2-7-3-4-8(6)5(7)9/h2-4,6H2,1H3
• InChI Key： ARYHRRNOGBXGLP-UHFFFAOYSA-N
• SMILES： O=C1N(CCN1CC)N

Computed Properties

• Exact Mass: 129.090211983g/mol
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-amino-3-ethylimidazolidin-2-one

Professional Introduction to 1-amino-3-ethylimidazolidin-2-one (CAS No. 1935555-45-5)

1-amino-3-ethylimidazolidin-2-one is a heterocyclic organic compound with significant applications in the field of pharmaceutical chemistry and material science. Its molecular structure, characterized by an imidazolidinone core, makes it a versatile intermediate in the synthesis of various bioactive molecules. The compound, identified by the CAS number 1935555-45-5, has garnered attention due to its potential role in drug development and as a building block for more complex chemical entities.

The imidazolidinone scaffold is a privileged structure in medicinal chemistry, known for its ability to participate in hydrogen bonding interactions and its stability under various reaction conditions. This makes 1-amino-3-ethylimidazolidin-2-one a valuable candidate for further functionalization. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The presence of both an amino group and an ethyl substituent on the imidazolidinone ring provides multiple sites for chemical modification, enabling the design of molecules with tailored biological activities.

In the realm of drug discovery, 1-amino-3-ethylimidazolidin-2-one has been explored as a precursor for compounds targeting neurological disorders. Its structural features suggest potential interactions with neurotransmitter receptors, making it a promising candidate for developing novel therapeutics. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of GABAergic pathways, which are implicated in conditions such as epilepsy and anxiety disorders. The flexibility of the imidazolidinone ring allows for the introduction of various pharmacophores, enhancing its utility in designing next-generation drugs.

The synthesis of 1-amino-3-ethylimidazolidin-2-one typically involves condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Modern techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies.

From a material science perspective, 1-amino-3-ethylimidazolidin-2-one has been investigated for its potential use in polymer chemistry. Its ability to form stable linkages with other monomers makes it a suitable candidate for creating novel polymers with enhanced properties. These polymers could find applications in coatings, adhesives, and specialty materials where thermal stability and mechanical strength are crucial. The incorporation of functional groups into the polymer backbone can further tailor its performance, opening up possibilities for innovative material solutions.

Recent research has also explored the role of 1-amino-3-ethylimidazolidin-2-one in catalysis. Its structural motif has been utilized to design ligands for transition metal catalysts, which are essential in various organic transformations. The compound's ability to coordinate with metals while maintaining labile functional groups makes it an effective tool in facilitating complex chemical reactions. This has implications not only in academic research but also in industrial processes where catalytic efficiency is paramount.

The biological activity of 1-amino-3-ethylimidazolidin-2-one has been further elucidated through computational studies and molecular modeling. These approaches have helped researchers understand how the compound interacts with biological targets at the molecular level. By predicting binding affinities and identifying key interaction points, scientists can design analogs with improved potency and selectivity. This computational-driven approach is becoming increasingly integral to modern drug discovery pipelines.

In conclusion, 1-amino-3-ethylimidazolidin-2-one (CAS No. 1935555-45-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its significance in addressing global challenges is likely to grow. The ongoing development of innovative synthetic strategies and computational tools will further enhance its utility, paving the way for future breakthroughs.